molecular formula C17H23NO2 B7635704 Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone

Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone

Cat. No. B7635704
M. Wt: 273.37 g/mol
InChI Key: LSNCHARRUKQHEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmaceutical agent. This compound belongs to the class of synthetic opioids and has been found to exhibit potent analgesic properties. In

Mechanism of Action

The mechanism of action of Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone is not fully understood. However, it is believed to act as a mu-opioid receptor agonist, which results in the inhibition of pain signals in the central nervous system. This compound has also been found to exhibit affinity for other opioid receptors, including delta and kappa receptors.
Biochemical and Physiological Effects
Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone has been found to produce a range of biochemical and physiological effects. It has been shown to reduce pain sensitivity, induce sedation, and produce feelings of euphoria. Additionally, it has been found to have minimal effects on respiratory function, making it a safer alternative to traditional opioid analgesics.

Advantages and Limitations for Lab Experiments

One of the main advantages of Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone is its high potency and selectivity for opioid receptors. This makes it a useful tool for studying the role of opioid receptors in pain processing and other physiological processes. However, one limitation of this compound is its potential for abuse and addiction, which must be carefully considered when conducting lab experiments.

Future Directions

There are several future directions for research on Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone. One area of interest is the development of new pharmaceutical agents based on this compound. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of this compound. Finally, studies are needed to determine the long-term effects of this compound and its potential for abuse and addiction.

Synthesis Methods

The synthesis of Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone involves the reaction of 2-phenylethylamine with oxalyl chloride to form the corresponding acid chloride. This is then reacted with 2-oxo-tetrahydrofuran to form the desired product. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone has been extensively studied for its potential use as a pharmaceutical agent. It has been found to exhibit potent analgesic properties, making it a potential candidate for the treatment of pain. Additionally, it has been shown to have low toxicity and minimal side effects, making it a promising alternative to traditional opioid analgesics.

properties

IUPAC Name

oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23NO2/c19-17(16-9-5-13-20-16)18-12-4-8-15(18)11-10-14-6-2-1-3-7-14/h1-3,6-7,15-16H,4-5,8-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LSNCHARRUKQHEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(N(C1)C(=O)C2CCCO2)CCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Oxolan-2-yl-[2-(2-phenylethyl)pyrrolidin-1-yl]methanone

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